Cas no 1008710-98-2 (2-{5-[(4-chlorophenyl)amino]-2,4-dioxo-1,3-thiazolidin-3-yl}acetic acid)

• Product Name: 2-{5-[(4-chlorophenyl)amino]-2,4-dioxo-1,3-thiazolidin-3-yl}acetic acid
• CAS No: 1008710-98-2
• MF: C₁₁H₉ClN₂O₄S
• MW: 300.718160390854
• CID: 6572123
• Update Time: 2025-10-12

2-{5-[(4-chlorophenyl)amino]-2,4-dioxo-1,3-thiazolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-[(4-chlorophenyl)amino]-2,4-dioxo-1,3-thiazolidin-3-yl}acetic acid
• 2-[5-(4-chloroanilino)-2,4-dioxo-1,3-thiazolidin-3-yl]acetic acid
• 3-Thiazolidineacetic acid, 5-[(4-chlorophenyl)amino]-2,4-dioxo-

• Inchi： 1S/C11H9ClN2O4S/c12-6-1-3-7(4-2-6)13-9-10(17)14(5-8(15)16)11(18)19-9/h1-4,9,13H,5H2,(H,15,16)
• InChI Key： UBFLNEIKRUVVTP-UHFFFAOYSA-N
• SMILES： S1C(NC2=CC=C(Cl)C=C2)C(=O)N(CC(O)=O)C1=O

Experimental Properties

• Density: 1.658±0.06 g/cm3(Predicted)
• Boiling Point: 561.0±60.0 °C(Predicted)
• pka: 3.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{5-[(4-chlorophenyl)amino]-2,4-dioxo-1,3-thiazolidin-3-yl}acetic acid

Comprehensive Overview of 2-{5-[(4-chlorophenyl)amino]-2,4-dioxo-1,3-thiazolidin-3-yl}acetic acid (CAS No. 1008710-98-2)

2-{5-[(4-chlorophenyl)amino]-2,4-dioxo-1,3-thiazolidin-3-yl}acetic acid, with the CAS number 1008710-98-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazolidinedione class, known for its potential applications in drug development and metabolic studies. Researchers are particularly interested in its structural properties, which include a chlorophenyl moiety and a thiazolidine core, making it a candidate for exploring novel therapeutic pathways.

The compound's unique structure, featuring a dioxo-thiazolidine ring and an acetic acid side chain, allows it to interact with various biological targets. Recent studies highlight its potential role in modulating enzymatic activity, particularly in pathways related to inflammation and oxidative stress. This aligns with current trends in precision medicine and targeted therapy, where compounds like 2-{5-[(4-chlorophenyl)amino]-2,4-dioxo-1,3-thiazolidin-3-yl}acetic acid are explored for their selective binding capabilities.

In the context of drug discovery, this compound is often discussed alongside keywords such as small molecule inhibitors, structure-activity relationship (SAR), and bioisosteres. Its CAS No. 1008710-98-2 is frequently searched in academic databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. Additionally, its potential applications in diabetes research and neurodegenerative diseases have sparked interest, as these are among the most pressing health challenges today.

From a synthetic perspective, 2-{5-[(4-chlorophenyl)amino]-2,4-dioxo-1,3-thiazolidin-3-yl}acetic acid is synthesized through multi-step organic reactions, often involving condensation and cyclization techniques. Its purity and stability are critical for research, prompting discussions on analytical methods such as HPLC and mass spectrometry. These topics are highly searched in scientific forums and patent databases, indicating the compound's industrial and academic value.

Environmental and green chemistry considerations are also relevant, as researchers seek sustainable synthesis routes for compounds like CAS No. 1008710-98-2. This aligns with global trends toward eco-friendly pharmaceuticals and reduced synthetic waste. The compound's biodegradability and toxicity profile are occasionally queried in regulatory databases, underscoring the importance of safety in its application.

In summary, 2-{5-[(4-chlorophenyl)amino]-2,4-dioxo-1,3-thiazolidin-3-yl}acetic acid represents a promising area of research at the intersection of organic chemistry, pharmacology, and biotechnology. Its CAS No. 1008710-98-2 serves as a key identifier for scientists and industry professionals exploring its multifaceted potential. As the demand for innovative therapeutics grows, this compound is likely to remain a focal point in both academic and commercial spheres.